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Compound of Interest

Compound Name: Ethyl 2-amino-2-ethylhexanoate

Cat. No.: B584668 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known properties, synthesis,

and potential biological relevance of Ethyl 2-amino-2-ethylhexanoate (CAS 152802-65-8).

The information is compiled from various scientific and chemical data sources to support

research and development activities.

Chemical and Physical Properties
Ethyl 2-amino-2-ethylhexanoate is an alpha-amino acid ester. While extensive experimental

data for this specific compound is limited in publicly available literature, its properties can be

estimated based on its structure and data from similar compounds. A summary of its known

and predicted physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Ethyl 2-amino-2-ethylhexanoate
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Property Value Source

CAS Number 152802-65-8 -

Molecular Formula C₁₀H₂₁NO₂ --INVALID-LINK--[1]

Molecular Weight 187.28 g/mol --INVALID-LINK--[1]

Density 0.932 g/cm³ --INVALID-LINK--[1]

Boiling Point 232.8 °C at 760 mmHg --INVALID-LINK--[1]

Flash Point 99.4 °C --INVALID-LINK--[1]

Refractive Index 1.446 --INVALID-LINK--[1]

Vapor Pressure 0.058 mmHg at 25°C --INVALID-LINK--[1]

Synthesis of Ethyl 2-amino-2-ethylhexanoate
A specific, detailed experimental protocol for the synthesis of Ethyl 2-amino-2-ethylhexanoate
is not readily available in the surveyed literature. However, its structure as an α,α-disubstituted

amino acid ester suggests that it can be synthesized through established methods for α-amino

acid synthesis, followed by esterification. The most probable synthetic routes would involve

modifications of the Strecker synthesis or the Bucherer-Bergs reaction.

Proposed Synthetic Pathway via Strecker Synthesis
The Strecker synthesis is a classic method for producing α-amino acids from aldehydes or

ketones.[2][3][4][5] For Ethyl 2-amino-2-ethylhexanoate, the starting material would be 2-

ethylhexanal. The general steps are outlined below.

Experimental Workflow: Strecker Synthesis
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Caption: Proposed Strecker synthesis workflow.

Detailed Hypothetical Protocol:

Formation of the α-aminonitrile: 2-Ethylhexanal is reacted with ammonia (or an ammonium

salt like ammonium chloride) and a cyanide source (e.g., potassium cyanide or hydrogen
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cyanide).[5] This reaction forms the intermediate 2-amino-2-ethylheptanenitrile.

Hydrolysis to the amino acid: The α-aminonitrile is then subjected to strong acid hydrolysis

(e.g., using concentrated hydrochloric acid) to convert the nitrile group into a carboxylic acid,

yielding 2-amino-2-ethylhexanoic acid.[3][5]

Esterification: The resulting amino acid is then esterified using ethanol in the presence of an

acid catalyst (e.g., sulfuric acid or thionyl chloride) to produce the final product, Ethyl 2-
amino-2-ethylhexanoate.

Proposed Synthetic Pathway via Bucherer-Bergs
Reaction
The Bucherer-Bergs reaction provides an alternative route to α,α-disubstituted amino acids,

starting from a ketone.[6][7][8][9] In this case, the starting material would be 2-hexanone.

Experimental Workflow: Bucherer-Bergs Reaction
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Caption: Proposed Bucherer-Bergs synthesis workflow.
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Detailed Hypothetical Protocol:

Hydantoin formation: 2-Hexanone is reacted with potassium cyanide and ammonium

carbonate to form a hydantoin derivative.[6][8]

Hydrolysis: The hydantoin is then hydrolyzed (typically under basic or acidic conditions) to

yield the corresponding amino acid.

Esterification: The resulting amino acid is esterified as described in the Strecker synthesis

protocol.

Biological Activity and Potential Applications
Specific studies on the biological activity of Ethyl 2-amino-2-ethylhexanoate are not

prominent in the scientific literature. However, the biological roles of related α-amino acid

esters and 2-ethylhexanoic acid can provide insights into its potential activities.

α-Amino acid esters are precursors to non-canonical amino acids, which are valuable in the

development of therapeutics and for introducing new functionalities into biomolecules.[10] They

are also studied for their effects on cell proliferation.[11]

The structurally related compound, 2-ethylhexanoic acid, is a metabolite of the plasticizer di(2-

ethylhexyl)phthalate (DEHP).[12] Studies on 2-ethylhexanoic acid have indicated potential

immunosuppressive effects, specifically the inhibition of reactive oxygen species (ROS)

production in human polymorphonuclear leukocytes.[12] It is plausible that Ethyl 2-amino-2-
ethylhexanoate could be hydrolyzed in vivo to 2-amino-2-ethylhexanoic acid, which may share

some biological activities with 2-ethylhexanoic acid.

Given the structural similarity to other biologically active amino acid derivatives, potential

research areas for Ethyl 2-amino-2-ethylhexanoate could include its role as an enzyme

inhibitor, a modulator of cellular signaling pathways, or as a building block for novel peptides

and peptidomimetics. However, without direct experimental evidence, these remain

speculative.

Signaling Pathway Involvement:
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Currently, there is no direct evidence from the reviewed literature to associate Ethyl 2-amino-
2-ethylhexanoate with any specific signaling pathway. Further research, such as high-

throughput screening or targeted cellular assays, would be necessary to elucidate its

mechanism of action and potential involvement in cellular signaling.

A hypothetical workflow for investigating the biological activity of this compound is presented

below.

Experimental Workflow: Biological Activity Screening
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Caption: Workflow for biological activity screening.
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Ethyl 2-amino-2-ethylhexanoate (CAS 152802-65-8) is available from several chemical

suppliers, primarily for research and development purposes. A list of potential suppliers is

provided in Table 2.

Table 2: Suppliers of Ethyl 2-amino-2-ethylhexanoate

Supplier Location

BLD Pharm --INVALID-LINK--[13]

Echemi --INVALID-LINK--[1]

ChemicalBook --INVALID-LINK--

Disclaimer: This information is for research and development purposes only. The safety and

handling of this chemical should be conducted in accordance with established laboratory safety

protocols and information provided in the supplier's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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